1-(3-Methylphenyl)ethane-1-sulfonamide

• Molecular Formula: C9H13NO2S
• Molecular Weight: 199.27 g/mol
• IUPAC Name: 1-(3-methylphenyl)ethanesulfonamide
• InChI: InChI=1S/C9H13NO2S/c1-7-4-3-5-9(6-7)8(2)13(10,11)12/h3-6,8H,1-2H3,(H2,10,11,12)
• InChI Key: HPCHLMAJAYYORG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(C)S(=O)(=O)N

Description

1-(3-Methylphenyl)ethane-1-sulfonamide is a sulfonamide derivative featuring a methyl-substituted phenyl group attached to an ethane-sulfonamide backbone. Sulfonamides are well-known for their pharmacological properties, including antimicrobial and enzyme-inhibitory activities. The methyl group at the 3-position of the phenyl ring likely influences its electronic and steric properties, modulating solubility, metabolic stability, and target binding .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(3-Methylphenyl)ethane-1-sulfonamide can be synthesized through a reaction between 3-methylbenzenesulfonyl chloride and ethylamine. The reaction typically occurs in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction is carried out in an organic solvent like dichloromethane or toluene at room temperature or slightly elevated temperatures.

Industrial Production Methods

Industrial production of 1-(3-Methylphenyl)ethane-1-sulfonamide follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient mixing and reaction. The product is then purified through crystallization or distillation to achieve the desired purity.

Chemical Reactions Analysis

Types of Reactions

1-(3-Methylphenyl)ethane-1-sulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acids.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The sulfonamide group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Nucleophiles like amines or alcohols can be used in the presence of a base.

Major Products

Oxidation: Sulfonic acids.

Reduction: Amines.

Substitution: Various substituted sulfonamides.

Scientific Research Applications

1-(3-Methylphenyl)ethane-1-sulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antibacterial and antifungal properties.

Medicine: Investigated for its potential use in developing new drugs, particularly as antibacterial agents.

Industry: Used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 1-(3-Methylphenyl)ethane-1-sulfonamide involves its interaction with specific molecular targets. In the case of its antibacterial activity, the compound inhibits the synthesis of folic acid in bacteria by competing with para-aminobenzoic acid (PABA). This inhibition disrupts the production of nucleotides, ultimately leading to the death of the bacterial cell.

Comparison with Similar Compounds

1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide

• CAS Number : 1251239-12-9
• Molecular Formula: C₉H₈F₃NO₂S
• Molecular Weight : 259.23 g/mol
• Key Differences: The trifluoromethyl (-CF₃) group replaces the methyl (-CH₃) substituent. The increased lipophilicity from -CF₃ may also enhance membrane permeability but reduce aqueous solubility compared to the methyl analog .

2-(3-Fluorophenoxy)ethane-1-sulfonamide

• CAS Number : 1342501-53-4
• Molecular Formula: C₈H₁₀FNO₃S
• Molecular Weight : 219.23 g/mol
• Key Differences: Incorporates a fluorophenoxy (-O-C₆H₄F) group instead of the methylphenyl moiety. This compound may exhibit distinct pharmacokinetic profiles due to altered hydrogen-bonding capacity .

1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine Hydrochloride

• CAS Number : 2126159-52-0
• Molecular Formula: C₉H₁₁ClF₃NO₂S
• Molecular Weight : 289.71 g/mol
• The sulfonyl group is strongly electron-withdrawing, which could drastically alter reactivity and binding kinetics compared to the parent sulfonamide. The hydrochloride salt form enhances solubility in polar solvents .

Data Table: Structural and Physicochemical Comparison

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Notable Properties
1-(3-Methylphenyl)ethane-1-sulfonamide	Not available	C₉H₁₁NO₂S	~197.25	3-Methylphenyl	Moderate lipophilicity, balanced solubility
1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide	1251239-12-9	C₉H₈F₃NO₂S	259.23	3-Trifluoromethylphenyl	High acidity, increased lipophilicity
2-(3-Fluorophenoxy)ethane-1-sulfonamide	1342501-53-4	C₈H₁₀FNO₃S	219.23	3-Fluorophenoxy	Enhanced polarity, metabolic stability
1-(3-Trifluoromethanesulfonylphenyl)ethan-1-amine hydrochloride	2126159-52-0	C₉H₁₁ClF₃NO₂S	289.71	3-Trifluoromethanesulfonylphenyl	High solubility (salt form), strong electron-withdrawing effects

Research Findings and Implications

• Electron-Withdrawing Groups : The -CF₃ group in 1-(3-(Trifluoromethyl)phenyl)ethane-1-sulfonamide enhances sulfonamide acidity, which is critical for inhibiting enzymes like carbonic anhydrase. However, this may reduce bioavailability due to excessive lipophilicity .
• Fluorine Effects: The fluorophenoxy derivative (2-(3-Fluorophenoxy)ethane-1-sulfonamide) demonstrates improved metabolic stability, a common advantage of fluorine substitution, making it a candidate for longer-acting therapeutics .
• Structural Backbone Variations: Compounds with bicyclic or piperidine backbones (e.g., ) exhibit divergent applications, such as organometallic interactions or opioid receptor modulation, highlighting the versatility of sulfonamide derivatives .

Biological Activity

1-(3-Methylphenyl)ethane-1-sulfonamide, also known as a sulfonamide compound, has garnered attention for its biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article provides a comprehensive overview of its biological activity, including its mechanisms of action, biochemical properties, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a sulfonamide functional group attached to an ethane backbone with a 3-methylphenyl substituent. This structural arrangement is significant for its interaction with biological targets.

1-(3-Methylphenyl)ethane-1-sulfonamide exhibits various mechanisms of action that contribute to its biological effects:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes by binding to their active sites, thereby preventing substrate access and altering catalytic activity. This is primarily due to hydrogen bonding and hydrophobic interactions with the enzyme's active site.
• Cellular Signaling Modulation : It influences cellular signaling pathways, affecting gene expression and cellular metabolism. For instance, it can inhibit the proliferation of certain cancer cells by disrupting critical signaling pathways necessary for cell growth and survival.

Biological Activity Overview

The biological activities of 1-(3-Methylphenyl)ethane-1-sulfonamide can be summarized in the following table:

Activity	Description
Antimicrobial	Exhibits antibacterial properties by inhibiting folate synthesis in bacteria .
Anticancer	Inhibits specific cancer cell lines through modulation of growth signaling pathways.
Enzyme Inhibition	Acts as an inhibitor for various enzymes, potentially including carbonic anhydrases .
Anti-inflammatory	May modulate inflammatory responses through its effects on immune cell function.

Case Studies

Several studies have demonstrated the biological activity of sulfonamides, including 1-(3-Methylphenyl)ethane-1-sulfonamide:

• Antibacterial Activity : A study highlighted the inhibition of dihydropteroate synthase (DHPS), a key enzyme in bacterial folate synthesis, by sulfonamides. This inhibition leads to reduced bacterial growth, making these compounds effective antimicrobial agents .
• Cancer Research : Research indicated that compounds similar to 1-(3-Methylphenyl)ethane-1-sulfonamide can inhibit tumor growth in vitro by targeting specific signaling pathways involved in cell proliferation.
• Enzyme Selectivity : Utilizing artificial neural networks (ANNs), researchers predicted the selectivity of sulfonamide derivatives against human carbonic anhydrases (hCA II and hCA IX), showcasing the potential for targeted therapeutic applications .